4,4-difluoro-N-methylcyclohexan-1-amine hydrochloride

• IUPAC Name: 4,4-difluoro-N-methylcyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c1-10-6-2-4-7(8,9)5-3-6;/h6,10H,2-5H2,1H3;1H
• InChI Key: UDXHAUKLGAPSJI-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC(CC1)(F)F.Cl
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol
• CAS RN: 1379258-01-1

Description

4,4-difluoro-N-methylcyclohexan-1-amine hydrochloride is a chemical compound with the CAS Number: 1389313-43-2. It has a molecular weight of 185.64 and its IUPAC name is 4,4-difluoro-1-methylcyclohexanamine hydrochloride.

Molecular Structure Analysis

The InChI code for 4,4-difluoro-N-methylcyclohexan-1-amine hydrochloride is 1S/C7H13F2N.ClH/c1-6(10)2-4-7(8,9)5-3-6;/h2-5,10H2,1H3;1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

4,4-difluoro-N-methylcyclohexan-1-amine hydrochloride is a powder. It should be stored at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Fluorinated Building Blocks for Drug Discovery : 1-Amino-4,4-difluorocyclohexanecarboxylic acid, a fluorinated analogue of pharmacologically relevant 1-aminocyclohexanecarboxylic acid, has been designed for drug discovery applications. Its synthesis from commercially available materials, impact on conformation, lipophilicity, acidity, and fluorescent properties, along with various practical applications, have been explored (Mykhailiuk et al., 2013).

• Synthesis of Fluorinated Cyclohexanes : Amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif were synthesized as part of the study on fluorinated cyclohexanes. These stereoisomers serve as building blocks for discovery chemistry programs, highlighting the synthesis' starting from a Birch reduction to the final reductive hydrogenation of the nitrile to deliver three amine stereoisomers (Bykova et al., 2017).

Material Science and Analytical Applications

• Spectroscopic Characterization of Isocyanate Production Chain Compounds : Aromatic amines and amine hydrochloride salts, crucial in isocyanate production chains, were spectroscopically characterized for the first time. This study applied a combination of DFT calculations, infrared spectroscopy, and inelastic neutron scattering to provide a comprehensive vibrational assignment of these compounds, offering insights into their roles in industrial processes (Gibson et al., 2018).

• Synthesis of Trifluoromethylated Analogues of Dihydroorotic Acid : This research focused on synthesizing new trifluoromethylated 4,5-dihydroorotic acid analogues and their esters, showcasing the potential of using trifluoromethyl groups to modify biologically active compounds. The orthogonal intramolecular C–F···C=O interaction observed in these compounds highlights the structural and electronic effects of fluorination (Sukach et al., 2015).

Chemical Reactions and Mechanisms

• Enzyme Cascade Reactions for Chiral Amine Synthesis : The synthesis of optically pure (1R,3R)-1-amino-3-methylcyclohexane via a cascade reaction combining an enoate reductase and an amine transaminase showcases the potential of biocatalysis in creating chiral amines. This method highlights the enzymatic approach to synthesizing amines with multiple chiral centers, which remains a challenging task in synthetic chemistry (Skalden et al., 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.